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Compound of Interest

Compound Name: FM-1088

Cat. No.: B15563801 Get Quote

A comprehensive search for the application of a compound designated "FM-1088" in integrated

pest management (IPM) programs has yielded no relevant results. Publicly available scientific

literature, agricultural databases, and pest management resources do not contain information

on a pesticide or pest management compound with this identifier.

Initial investigations suggest that the designation "FM-1088" may be associated with

compounds developed for biomedical research, which are unrelated to agricultural or pest

control applications. Specifically, search results frequently point to two distinct therapeutic

candidates:

NTX-1088: An anti-PVR monoclonal antibody investigated for its potential in cancer

immunotherapy.[1][2] Its mechanism of action involves blocking the interaction between the

poliovirus receptor (PVR) and its receptors to enhance antitumor activity.[2]

ABBV-1088: A PINK1 inhibitor that has been under investigation for the treatment of

neurodegenerative conditions such as Parkinson's disease.[3][4][5]

It is possible that "FM-1088" is an internal, pre-commercial, or discontinued designation for a

pest control product not documented in public records. It could also be a misidentification or a

typographical error.
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For the benefit of researchers, scientists, and professionals interested in IPM, the core

principles of this approach are outlined below. IPM is an ecosystem-based strategy that

focuses on long-term prevention of pests or their damage through a combination of techniques

such as biological control, habitat manipulation, modification of cultural practices, and use of

resistant varieties.

Pesticides are used only after monitoring indicates they are needed according to established

guidelines, and treatments are made with the goal of removing only the target organism. Pest

control materials are selected and applied in a manner that minimizes risks to human health,

beneficial and nontarget organisms, and the environment.

A typical IPM program follows a logical workflow:

A simplified workflow of an Integrated Pest Management program.

Due to the lack of specific information on "FM-1088" for pest management, it is not possible to

provide detailed application notes, protocols, or data tables as originally requested.

Researchers seeking information on specific pest management compounds are advised to

consult official pesticide registration databases, scientific literature aggregators, and

publications from agricultural extension services.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [No Information Available for FM-1088 in Integrated Pest
Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563801#application-of-fm-1088-in-integrated-pest-
management-programs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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